N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide

• Molecular Formula: C17H20N2O4
• Molecular Weight: 316.35 g/mol
• IUPAC Name: N-[3-(2,2-dimethylpropanoylamino)-4-methoxyphenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H20N2O4/c1-17(2,3)16(21)19-12-10-11(7-8-13(12)22-4)18-15(20)14-6-5-9-23-14/h5-10H,1-4H3,(H,18,20)(H,19,21)
• InChI Key: BPOYOMJYMBIUMI-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=C(C=CC(=C1)NC(=O)C2=CC=CO2)OC

Description

N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide, also known as DMF, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMF belongs to the class of drugs known as fumarates, and its chemical structure consists of a furan ring attached to an amide group, which is in turn linked to a substituted phenyl ring.

Mechanism of Action

The exact mechanism of action of N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide is not fully understood, but it is believed to involve the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which leads to the upregulation of antioxidant and anti-inflammatory genes. N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide has also been shown to inhibit the activity of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), which is a key regulator of inflammation.
Biochemical and Physiological Effects:
N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to increase the levels of glutathione, a key antioxidant molecule, in cells. N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide has also been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide has been shown to improve clinical outcomes in patients with multiple sclerosis and psoriasis.

Advantages and Limitations for Lab Experiments

N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide has several advantages for lab experiments. It is readily available, and its synthesis is relatively straightforward. N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide is stable under normal laboratory conditions and can be stored for extended periods. However, N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide has some limitations for lab experiments. It is a highly reactive compound and can react with other chemicals in the laboratory. N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide is also toxic and can cause skin and eye irritation.

Future Directions

N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide has shown promise for the treatment of various diseases, and future research should focus on its potential therapeutic applications. Further studies are needed to elucidate the exact mechanism of action of N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide and to identify the molecular targets of N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide. Future research should also investigate the potential use of N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide in combination with other drugs for the treatment of various diseases. Finally, future research should focus on developing new and improved methods for the synthesis of N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide.

Synthesis Methods

The synthesis of N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide involves the reaction of 3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl)acrylic acid with furan-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction takes place under mild conditions and results in the formation of N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide as a white crystalline solid.

Scientific Research Applications

N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide has been extensively studied for its potential therapeutic applications in various diseases such as multiple sclerosis, psoriasis, and inflammatory bowel disease. N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide has been shown to exhibit immunomodulatory, anti-inflammatory, and antioxidant properties, which make it an attractive candidate for the treatment of these diseases. N-{3-[(2,2-dimethylpropanoyl)amino]-4-methoxyphenyl}-2-furamide has also been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.